Cas no 1567129-81-0 (4-(diethyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde)

• Product name: 4-(diethyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde
• CAS No: 1567129-81-0
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 5601631
• PubChem ID: 104366908

4-(diethyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1292819
• 1567129-81-0
• 4-(diethyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C11H13N3OS/c1-3-10-12-11(4-2)14(13-10)8-5-9(6-15)16-7-8/h5-7H,3-4H2,1-2H3
• InChI Key： YCWUDGKSVYNJAX-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)N1C(CC)=NC(CC)=N1

Computed Properties

• Exact Mass: 235.07793322g/mol
• Monoisotopic Mass: 235.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-(diethyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde

Comprehensive Overview of 4-(Diethyl-1H-1,2,4-Triazol-1-yl)Thiophene-2-Carbaldehyde (CAS No. 1567129-81-0)

4-(Diethyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde (CAS No. 1567129-81-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound features a unique molecular structure combining a thiophene ring, a 1,2,4-triazole moiety, and an aldehyde functional group, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential applications due to its intriguing chemical properties and reactivity.

The compound's CAS number 1567129-81-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. Its systematic name, 4-(diethyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde, highlights the presence of a diethyl-substituted triazole ring attached to a thiophene-carbaldehyde scaffold. This structural arrangement is particularly noteworthy for its potential in designing heterocyclic compounds, which are pivotal in drug discovery and material innovation.

In recent years, the demand for triazole-containing compounds like 4-(diethyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde has surged, driven by their applications in pharmaceutical intermediates and functional materials. The triazole ring, in particular, is known for its stability and ability to participate in hydrogen bonding, making it a valuable pharmacophore in drug design. Meanwhile, the thiophene moiety contributes to electronic properties useful in organic electronics and conjugated polymers, aligning with the growing interest in sustainable materials.

One of the most frequently asked questions about this compound revolves around its synthesis methods and purity standards. Researchers often seek optimized protocols for producing CAS No. 1567129-81-0 with high yield and minimal impurities, as these factors directly impact its utility in downstream applications. Advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions have been explored to enhance efficiency. Additionally, analytical methods like HPLC and NMR spectroscopy are essential for verifying its structural integrity.

The compound's relevance extends to green chemistry initiatives, where scientists aim to reduce waste and improve sustainability in chemical processes. Its potential as a building block for biodegradable materials or catalysts aligns with global trends toward eco-friendly innovations. Furthermore, the rise of AI-driven drug discovery has increased interest in triazole derivatives, as computational models predict their interactions with biological targets more accurately.

In summary, 4-(diethyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde (CAS No. 1567129-81-0) represents a compelling subject of study for chemists and material scientists alike. Its multifaceted applications, from medicinal chemistry to advanced materials, underscore its importance in modern research. As industries continue to prioritize innovation and sustainability, this compound is poised to play a pivotal role in shaping future technologies.